N-(3-Aminophenyl)-2-(isopentyloxy)benzamide
Overview
Description
N-(3-Aminophenyl)-2-(isopentyloxy)benzamide (NAPIPOBA) is a synthetic compound with a wide range of applications in scientific research. It is a derivative of benzamide and isopentyloxybenzene, and it has gained popularity in recent years due to its unique properties. NAPIPOBA has become a useful tool for scientists to explore various biochemical and physiological processes.
Scientific Research Applications
Histone Deacetylase Inhibition and Anticancer Activity
- N-(3-Aminophenyl)-2-(isopentyloxy)benzamide derivatives, like N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), have shown promise as histone deacetylase (HDAC) inhibitors. These compounds selectively inhibit HDACs, blocking cancer cell proliferation and inducing apoptosis, thereby showing potential as anticancer drugs (Zhou et al., 2008).
- Another example is 4-(Heteroarylaminomethyl)-N-(2-aminophenyl)-benzamides and their analogs, which inhibit HDAC1, induce hyperacetylation of histones, upregulate tumor suppressor expression, and inhibit the proliferation of human cancer cells (Fréchette et al., 2008).
Antimicrobial Properties
- Benzamide derivatives like N-(2-hydroxy-4(or 5)-nitro/aminophenyl)benzamides have demonstrated broad-spectrum antimicrobial activity against various microorganisms, suggesting potential applications in combating bacterial and fungal infections (Ertan et al., 2007).
Electrochemical Properties and Antioxidant Activity
- Electrochemical oxidation studies of amino-substituted benzamide derivatives indicate their capacity to act as antioxidants by scavenging free radicals. Understanding their electrochemical mechanisms helps in assessing their radical scavenging activity, which is crucial for potential therapeutic applications (Jovanović et al., 2020).
Palladium-Catalyzed Arylation and Synthesis of Bioactive Compounds
- The use of N-(2-aminophenyl)acetamide in palladium-catalyzed monoarylation of benzamides has been explored. This process, which shows tolerance for a wide range of functional groups, leads to the synthesis of bioactive natural products like urolithins B, M6, and M7 (Reddy et al., 2017).
Effects on Cardiac Hypertrophy and Left Ventricular Dysfunction
- Studies on N-(2-aminophenyl) benzamide derivatives, like K-183, have revealed their effects on cardiac hypertrophy and left ventricular dysfunction. These findings can be significant in developing treatments for related cardiac conditions (Kitagawa et al., 2007).
properties
IUPAC Name |
N-(3-aminophenyl)-2-(3-methylbutoxy)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-13(2)10-11-22-17-9-4-3-8-16(17)18(21)20-15-7-5-6-14(19)12-15/h3-9,12-13H,10-11,19H2,1-2H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEZBVHQNBSFBHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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